Cas no 2166571-31-7 (3-Amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid)

• Product Name: 3-Amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid
• CAS No: 2166571-31-7
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• CID: 5611363
• PubChem ID: 165605900
• Update Time: 2025-10-28

3-Amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-815373
• 2166571-31-7
• 3-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid
• 3-Amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid

• Inchi： 1S/C7H13NO4S/c8-6(3-7(9)10)5-1-2-13(11,12)4-5/h5-6H,1-4,8H2,(H,9,10)
• InChI Key： IBSUZMYIIJHXHG-UHFFFAOYSA-N
• SMILES： S1(CCC(C(CC(=O)O)N)C1)(=O)=O

Computed Properties

• Exact Mass: 207.05652907g/mol
• Monoisotopic Mass: 207.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 106Ų

Additional information on 3-Amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid

3-Amino-3-(1,1-dioxo-1λ6-thiolan-3-yl)propanoic Acid: A Comprehensive Overview

3-Amino-3-(1,1-dioxo-1λ6-thiolan-3-yl)propanoic acid is a compound with the CAS number 2166571-31-7. This compound is a derivative of propanoic acid, featuring a unique structure that includes an amino group and a thiolane ring. The thiolane ring, also known as a tetrahydrothiophene ring, is a five-membered ring containing one sulfur atom and four carbon atoms. The dioxo substitution on the thiolane ring adds further complexity to the molecule, making it a subject of interest in various chemical and biological studies.

The structure of 3-Amino-3-(1,1-dioxo-1λ6-thiolan-3-yl)propanoic acid is characterized by its amino group, which is attached to the same carbon as the thiolane ring. This arrangement suggests potential for hydrogen bonding and other intermolecular interactions, which could be significant in its chemical reactivity and biological activity. The propanoic acid moiety at the core of the molecule provides a carboxylic acid group, which can participate in various chemical reactions, including esterification and amidation.

Recent studies have explored the potential of this compound in drug discovery and development. Its unique structure makes it a promising candidate for targeting specific biological pathways. For instance, researchers have investigated its ability to inhibit certain enzymes involved in metabolic disorders. The thiolane ring has been shown to enhance the molecule's stability and bioavailability, making it a valuable lead compound for developing new therapeutic agents.

In addition to its potential pharmacological applications, 3-Amino-3-(1,1-dioxo-1λ6-thiolan-3-yl)propanoic acid has also been studied for its role in organic synthesis. Its amino group and carboxylic acid group make it versatile for constructing more complex molecules. Chemists have utilized this compound as a building block in synthesizing peptidomimetics and other bioactive compounds.

The synthesis of this compound involves multiple steps, including the formation of the thiolane ring and subsequent functionalization with the amino and carboxylic acid groups. Recent advancements in catalytic methods have improved the efficiency of these reactions, enabling better control over the stereochemistry and regioselectivity of the product.

From an environmental perspective, understanding the degradation pathways of 3-Amino-3-(1,1-dioxo-1λ6-thiolan-3-yl)propanoic acid is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as exposure to light or microbial activity, this compound undergoes biodegradation into less complex molecules. This information is vital for ensuring sustainable practices in its production and use.

In conclusion, 3-Amino-3-(1,1-dioxo-1λ6-thiolan-3-yl)propanoic acid is a multifaceted compound with applications ranging from drug discovery to organic synthesis. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.